5-nitro-1,2-benzothiazole-3-carbaldehyde
Overview
Description
5-nitro-1,2-benzothiazole-3-carbaldehyde is a chemical compound with the molecular formula C8H4N2O3S . It is a derivative of benzothiazole, a bicyclic compound with fused benzene and thiazole rings . The compound is used in laboratory settings .
Synthesis Analysis
The synthesis of 5-nitro-1,2-benzothiazole-3-carbaldehyde and its derivatives can be achieved through various methods. One approach involves the use of heterocycle-incorporated azo dye derivatives as potential scaffolds . Another method involves the coupling of substituted 2-amino benzothiazoles with N-phenyl anthranilic acid . The synthesis methods can be divided into conventional multistep processes and one-pot, atom economy procedures .Molecular Structure Analysis
The molecular structure of 5-nitro-1,2-benzothiazole-3-carbaldehyde consists of a benzothiazole ring attached to a nitro group and a carbaldehyde group . The molecular weight of the compound is 180.184 Da .Chemical Reactions Analysis
5-nitro-1,2-benzothiazole-3-carbaldehyde can undergo various chemical reactions. For instance, it can participate in the formation of azo dye derivatives incorporating heterocyclic scaffolds . It can also react with 2-chloro quinoline-3-carbaldehyde, aniline, and thioglycolic acid to form bioactive 2-((substituted)-2-chloroquinolin-3-yl)-3-((substituted) phenyl) thiazolidin-4-ones .Mechanism of Action
While the specific mechanism of action of 5-nitro-1,2-benzothiazole-3-carbaldehyde is not explicitly mentioned in the search results, it’s worth noting that benzothiazole derivatives have been found to exhibit various biological and pharmacological activities, such as anti-fungal, anti-tuberculosis, anti-viral, anti-inflammatory, anti-cancer, anti-bacterial, DNA binding, and analgesic properties .
Safety and Hazards
5-nitro-1,2-benzothiazole-3-carbaldehyde is considered hazardous according to the 2012 OSHA Hazard Communication Standard. It can cause skin irritation and serious eye irritation. It may also cause respiratory irritation . It should be handled with care, using protective gloves, protective clothing, eye protection, and face protection .
Future Directions
The future directions for 5-nitro-1,2-benzothiazole-3-carbaldehyde involve its potential use in the pharmaceutical sector. There is significant interest in the synthesis of heterocycle-incorporated azo dye derivatives as potential scaffolds in the pharmaceutical sector . The compound could be key to mitigating protein aggregation . Continuous efforts are being made in the search for more potent, new, and safe synthetic methodologies for azo dye derivatives .
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 5-nitro-1,2-benzothiazole-3-carbaldehyde involves the nitration of 1,2-benzothiazole followed by the oxidation of the resulting nitro compound to form the aldehyde.", "Starting Materials": [ "1,2-benzothiazole", "Nitric acid", "Sulfuric acid", "Acetic anhydride", "Sodium nitrite", "Sodium acetate", "Sodium hydroxide", "Hydrochloric acid", "Sodium bisulfite" ], "Reaction": [ "Nitration of 1,2-benzothiazole with nitric acid and sulfuric acid to form 5-nitro-1,2-benzothiazole", "Oxidation of 5-nitro-1,2-benzothiazole with acetic anhydride and sodium acetate to form 5-nitro-1,2-benzothiazole-3-carboxylic acid", "Conversion of 5-nitro-1,2-benzothiazole-3-carboxylic acid to 5-nitro-1,2-benzothiazole-3-carbaldehyde by treatment with sodium hydroxide and hydrochloric acid followed by reduction with sodium bisulfite" ] } | |
CAS RN |
70061-56-2 |
Molecular Formula |
C8H4N2O3S |
Molecular Weight |
208.2 |
Purity |
95 |
Origin of Product |
United States |
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